An insertion/self-fusion mechanism for cell membrane immobilization on porous silica beads to fabricate biomimic carriers†

Biomaterials Science Pub Date: 2017-06-01 DOI: 10.1039/C7BM00419B

Abstract

Immobilization of membrane proteins on solid supports with high stability, favorable reusability and prevention of contamination is of great interest in nanobiology and medicine. Cell membrane coating technology enables the membrane proteins associated with their surrounding membranes to co-immobilize onto the solid matrix, largely enhancing the loading efficiency and conserving the bioactivity of the membrane proteins. Herein, we systematically illustrate the mechanism of cell membrane immobilization on porous silica beads, facilitating the fabricated biomimic carriers applied for chromatography. Rabbit red blood cell membranes were obtained via a low permeability swelling method. Batch immobilization studies were carried out to investigate the effects of the pore size of porous silica beads and incubation time on cell membrane immobilization. The absorption behavior of cell membranes could be well described by a pseudo-second-order kinetic model and the Freundlich model (a multilayer adsorption process) at 298 K, demonstrating an insertion/self-fusion mechanism involved in cell membrane coating onto the surface of porous silica beads. The insertion/self-fusion mechanism was further confirmed by confocal imaging and transmission electron microscopy.

Graphical abstract: An insertion/self-fusion mechanism for cell membrane immobilization on porous silica beads to fabricate biomimic carriers
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